N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C22H25N3O4/c1-3-15-4-8-17(9-5-15)24-20(26)14-19-21(27)23-12-13-25(19)22(28)16-6-10-18(29-2)11-7-16/h4-11,19H,3,12-14H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: WRUCYBZVZNNESU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC2C(=O)NCCN2C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide, also known as EMA-401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide, and current treatments are often inadequate or associated with significant side effects. EMA-401 has shown promising results in preclinical studies and is currently in clinical trials for the treatment of neuropathic pain.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide is not fully understood, but it is believed to act by blocking the activity of a specific type of ion channel called the Nav1.7 channel. This channel is involved in the transmission of pain signals from the periphery to the central nervous system, and blocking its activity can reduce pain sensation.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These include reducing the activity of Nav1.7 channels, reducing the release of inflammatory mediators, and reducing the activation of glial cells in the spinal cord. These effects are all believed to contribute to the analgesic properties of N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide for lab experiments is its specificity for the Nav1.7 channel. This allows researchers to selectively block this channel and study its role in pain transmission. However, one limitation of N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide is its relatively low potency, which may limit its effectiveness in certain experimental models.

Future Directions

There are a number of potential future directions for research on N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide. One area of interest is its potential use in combination with other analgesic drugs, such as opioids or nonsteroidal anti-inflammatory drugs (NSAIDs). Another area of interest is its potential use in other types of pain, such as cancer pain or visceral pain. Finally, there is interest in developing more potent analogs of N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide that may be more effective in the treatment of chronic pain.

Scientific Research Applications

N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide has been extensively studied in preclinical models of chronic pain, including animal models of neuropathic pain and inflammatory pain. These studies have shown that N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide is effective in reducing pain behaviors and improving quality of life in these models. N-(4-ethylphenyl)-2-[1-(4-methoxybenzoyl)-3-oxo-2-piperazinyl]acetamide has also been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.